Cas no 253197-19-2 (2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl-)
253197-19-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl-
CAS No:253197-19-2
MF:C9H15N3O3
MW:213.233701944351
CID:246637
PubChem ID:45093315
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl-
- 2,4(1H,3H)-Pyrimidinedione, 6-[(2-hydroxypropyl)amino]-1,3-dimethyl- (9CI)
- 253197-19-2
- 6-((2-Hydroxypropyl)amino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
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- Inchi: 1S/C9H15N3O3/c1-6(13)5-10-7-4-8(14)12(3)9(15)11(7)2/h4,6,10,13H,5H2,1-3H3
- InChI Key: ZQCLNYJTLNPANB-UHFFFAOYSA-N
- SMILES: OC(C)CNC1=CC(N(C)C(N1C)=O)=O
Computed Properties
- Exact Mass: 213.11145
- Monoisotopic Mass: 213.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9A^2
- XLogP3: -0.7
Experimental Properties
- PSA: 72.88
2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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